Cas no 1934938-28-9 (5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1934938-28-9
• MF: C₇H₁₀N₄O₂S
• MW: 214.244899272919
• CID: 5202018
• PubChem ID: 130775958
• Update Time: 2025-05-24

5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-[(ethylamino)thioxomethyl]-
• 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H10N4O2S/c1-2-9-7(14)11-5(8)4(3-10-11)6(12)13/h3H,2,8H2,1H3,(H,9,14)(H,12,13)
• InChI Key： BTGUVUNKXPUIDJ-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=S)C(N)=C(C(O)=O)C=N1

Additional information on 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylic acid

5-Amino-1-(Ethylcarbamothioyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

5-Amino-1-(Ethylcarbamothioyl)-1H-Pyrazole-4-Carboxylic Acid, also known by its CAS number CAS No. 1934938-28-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms, along with an amino group at the 5-position and an ethylcarbamothioyl substituent at the 1-position. The carboxylic acid group at the 4-position further enhances its functional versatility.

The synthesis of 5-Amino-1-(Ethylcarbamothioyl)-1H-Pyrazole-4-Carboxylic Acid involves a series of well-defined chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. These improvements are critical for applications in pharmaceutical research, where precise chemical composition is paramount.

One of the most promising areas of research involving this compound is its potential as a lead molecule in drug discovery. The pyrazole ring is known for its ability to act as a scaffold for various bioactive molecules. Studies have shown that 5-Amino-1-(Ethylcarbamothioyl)-1H-Pyrazole-4-Carboxylic Acid exhibits significant activity against several enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on kinases involved in tumor progression.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The presence of sulfur-containing groups, such as the ethylcarbamothioyl substituent, imparts unique electronic properties to the molecule. These properties make it a candidate for use in advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Researchers at the University of California have demonstrated that incorporating this compound into MOFs can enhance their stability and catalytic activity.

The environmental impact of CAS No. 1934938-28-9 has also been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) suggest that the compound has low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 5-Amino-1-(Ethylcarbamothioyl)-1H-Pyrazole-4-Carboxylic Acid, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. As research continues to uncover its potential, it is likely to play an increasingly important role in both academic and industrial settings.